2-(5-butoxy-1-oxo-2-isoquinolinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Overview
Description
2-(5-butoxy-1-oxo-2-isoquinolinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a member of isoquinolines.
Scientific Research Applications
Enzyme Inhibitory Potential
Compounds containing elements similar to 2-(5-butoxy-1-oxo-2-isoquinolinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide have been studied for their enzyme inhibitory activities. For instance, a 2019 study investigated sulfonamides with benzodioxane and acetamide moieties for their inhibitory potential against α-glucosidase and acetylcholinesterase (AChE). These compounds exhibited substantial inhibitory activity against yeast α-glucosidase but were weaker against AChE (Abbasi et al., 2019).
Antitumor Properties
A 2004 study synthesized new dioxinoquinolines, which share structural similarities with the chemical , testing their antiproliferative properties against several cell lines. These compounds displayed moderate cytotoxicity, highlighting their potential as antitumor agents (Vazquez et al., 2004).
Antibacterial and Antifungal Agents
Research in 2020 explored the synthesis of compounds related to 2-(5-butoxy-1-oxo-2-isoquinolinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide for their antimicrobial and antifungal activities. Some of these compounds were found to possess significant antibacterial and antifungal potential, making them promising candidates in this field (Abbasi et al., 2020).
Anti-Diabetic Agents
A study conducted in 2023 synthesized a series of compounds related to 2-(5-butoxy-1-oxo-2-isoquinolinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, assessing their anti-diabetic potentials. The results indicated weak to moderate inhibitory activities against α-glucosidase enzyme, suggesting their possible therapeutic application in type-2 diabetes management (Abbasi et al., 2023).
properties
Product Name |
2-(5-butoxy-1-oxo-2-isoquinolinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
|---|---|
Molecular Formula |
C23H24N2O5 |
Molecular Weight |
408.4 g/mol |
IUPAC Name |
2-(5-butoxy-1-oxoisoquinolin-2-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
InChI |
InChI=1S/C23H24N2O5/c1-2-3-11-28-19-6-4-5-18-17(19)9-10-25(23(18)27)15-22(26)24-16-7-8-20-21(14-16)30-13-12-29-20/h4-10,14H,2-3,11-13,15H2,1H3,(H,24,26) |
InChI Key |
TWUUAAGXROMAKI-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC4=C(C=C3)OCCO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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